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Notice: Information regarding a research compound or drug designated "EM-1404" with specific

on-target and off-target effects is not available in the public domain based on a comprehensive

search. The identifier "E1404" primarily refers to Oxidized Starch, a modified food starch used

as a thickener, stabilizer, and emulsifier in the food industry.[1][2][3] This document addresses

the safety and regulatory status of E1404 as a food additive. For researchers and drug

development professionals seeking information on a therapeutic agent, it is crucial to verify the

compound's designation.

Frequently Asked Questions (FAQs) for E1404
(Oxidized Starch)
This section provides information relevant to the food additive E1404.

Q1: What is E1404?

A1: E1404, or Oxidized Starch, is a modified starch derived from sources like corn, wheat,

potato, or tapioca.[1] It is produced by treating starch with oxidizing agents to alter its

properties, making it a more effective thickening agent, stabilizer, and emulsifier in various food

products.[1][3]

Q2: What are the common applications of E1404 in the food industry?

A2: E1404 is utilized in a wide range of food products to enhance texture and stability.

Common applications include:
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Sauces and Gravies: To achieve and maintain desired consistency.[1]

Soups: To act as a thickening agent.[1]

Dairy Products: In items like yogurt and ice cream, it improves creaminess and prevents the

formation of ice crystals.[1]

Dressings and Desserts: For its stability across different temperatures and pH levels.[1]

Q3: Is E1404 safe for consumption?

A3: Yes, E1404 is considered safe for consumption by major regulatory bodies. The European

Food Safety Authority (EFSA) and the U.S. Food and Drug Administration (FDA) have

evaluated E1404 and approved its use within established guidelines.[1][3] EFSA concluded that

there is no safety concern for the use of modified starches like E1404 as food additives at

reported use levels and that there is no need for a numerical Acceptable Daily Intake (ADI).[2]

[4]

Q4: Are there any known side effects or off-target effects of E1404 in a biological context

relevant to drug development?

A4: The term "off-target effects" is typically used in the context of pharmaceuticals to describe

interactions with unintended biological molecules. For E1404, a food additive, the safety

assessments focus on toxicology and overall health effects from consumption. It is generally

considered safe with no reported health risks for the general population.[3] In humans, modified

starches are not absorbed intact but are hydrolyzed by intestinal enzymes and fermented by

gut microbiota.[2][4][5] There is no evidence to suggest specific molecular off-target effects in

the pharmacological sense.

Troubleshooting and Experimental Guidance
As "EM-1404" does not correspond to a known research compound with established on- and

off-target effects, providing specific troubleshooting guides for experimental issues is not

feasible. Researchers encountering unexpected results in their experiments should first verify

the identity and purity of all compounds used.

General Troubleshooting Workflow for Unexpected Experimental Results:
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If you are a researcher who has been provided a compound labeled "EM-1404" and are

observing unexpected effects, consider the following general troubleshooting steps.

Caption: General troubleshooting workflow for unexpected experimental outcomes.

Quantitative Data Summary
No quantitative data regarding the on-target or off-target effects of a compound named EM-

1404 is available. A summary of safety and exposure data for the food additive E1404 is

provided below for informational purposes.

Parameter Value Population Source

Acceptable Daily

Intake (ADI)
Not Specified General Population EFSA[2][4]

95th Percentile

Combined Exposure

(E1404–E1451)

Up to 3,053 mg/kg bw

per day
General Population EFSA[2][5]

Maximum Tolerated

Single Dose (Modified

Starches)

25,000 mg/person Humans EFSA[2][4][5]

Experimental Protocols
Detailed experimental protocols for assessing the off-target effects of a specific compound

require knowledge of its chemical structure, primary target, and mechanism of action. Since

this information is unavailable for "EM-1404," a generalized protocol for an initial off-target

liability screen is provided.

Protocol: General In Vitro Off-Target Liability Screening

Objective: To assess the potential for a test compound to interact with a broad panel of

common off-target proteins (e.g., kinases, GPCRs, ion channels).

Methodology:
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Compound Preparation:

Prepare a stock solution of the test compound (e.g., 10 mM in 100% DMSO).

Perform serial dilutions to create a concentration range for testing (e.g., 10-point, 3-fold

dilutions starting from 100 µM).

Assay Panel Selection:

Select a commercially available off-target screening panel (e.g., Eurofins SafetyScreen,

CEREP BioPrint). These panels typically include dozens of receptors, enzymes, and

transporters known to be associated with adverse drug reactions.

Binding Assays (Example: Radioligand Binding Assay for a GPCR):

In a microplate, combine the membrane preparation expressing the target receptor, a

specific radioligand, and the test compound at various concentrations.

Include appropriate controls: total binding (radioligand only), non-specific binding

(radioligand + a high concentration of a known unlabeled ligand), and vehicle control

(DMSO).

Incubate to allow binding to reach equilibrium.

Wash the plate to remove unbound radioligand and measure the remaining radioactivity

using a scintillation counter.

Calculate the percent inhibition of specific binding at each concentration of the test

compound.

Enzyme Assays (Example: Kinase Activity Assay):

In a microplate, combine the target kinase, a specific substrate (e.g., a peptide that can be

phosphorylated), ATP, and the test compound.

Incubate to allow the enzymatic reaction to proceed.
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Stop the reaction and quantify the amount of phosphorylated substrate, often using an

antibody-based detection method (e.g., HTRF, AlphaLISA) or by measuring ATP depletion.

Calculate the percent inhibition of enzyme activity at each concentration of the test

compound.

Data Analysis:

For each target, plot the percent inhibition against the log concentration of the test

compound.

Fit the data to a four-parameter logistic equation to determine the IC50 (for enzymatic

assays) or Ki (for binding assays) value.

A significant interaction is typically defined as >50% inhibition at a specific concentration

(e.g., 10 µM).

Caption: A generalized workflow for in vitro off-target liability screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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